N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)benzamide
• InChI: InChI=1S/C24H23BrN2O/c1-17-14-22(10-11-23(17)25)26-24(28)20-8-6-18(7-9-20)15-27-13-12-19-4-2-3-5-21(19)16-27/h2-11,14H,12-13,15-16H2,1H3,(H,26,28)
• InChI Key: LKYRNLLPXOAWGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)CN3CCC4=CC=CC=C4C3)Br
• Molecular Formula: C24H23BrN2O
• Molecular Weight: 435.4 g/mol

Description

N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide, also known as BDB, is a chemical compound that belongs to the benzamide family. It is a psychoactive drug that has been used for recreational purposes due to its euphoric and empathogenic effects. However, BDB has also been the subject of scientific research due to its potential therapeutic applications. In

Mechanism of Action

The exact mechanism of action of N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide is not fully understood. However, it is believed to work by increasing the release of serotonin, dopamine, and norepinephrine in the brain. This leads to an increase in mood, empathy, and social behavior. N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide has also been found to have a weak affinity for the serotonin transporter and the dopamine transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide has been found to have several biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of cortisol, a stress hormone, and prolactin, a hormone involved in lactation and sexual function. N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide has been found to have a half-life of approximately 4 hours, which means that it is rapidly metabolized and excreted from the body.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has a well-defined chemical structure, which makes it easy to study. It has also been found to have a low toxicity profile, which makes it safe for use in animal studies. However, N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide has several limitations for lab experiments. It is a controlled substance, which makes it difficult to obtain for research purposes. It is also a psychoactive drug, which means that it may have confounding effects on study outcomes.

Future Directions

There are several future directions for research on N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide. One area of interest is its potential as a treatment for mental health disorders such as depression, anxiety, and PTSD. Another area of interest is its potential as a treatment for drug addiction. Further research is needed to fully understand the mechanism of action of N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide and its effects on the brain. Additionally, more studies are needed to determine the long-term effects of N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide use and its safety profile.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide involves the reaction of 4-bromo-3-methylbenzoyl chloride with 3,4-dihydro-2(1H)-isoquinolinone in the presence of a base such as triethylamine. The resulting intermediate is then reacted with benzylamine to yield N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide. The synthesis of N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide has been described in detail in several scientific publications.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been investigated for its potential as a treatment for drug addiction and as an adjunct to psychotherapy. Several studies have reported that N-(4-bromo-3-methylphenyl)-4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)benzamide has a positive effect on mood, empathy, and social behavior, which makes it a promising candidate for further research.